2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine

• IUPAC Name: 6-phenyl-2-prop-2-enyl-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C14H17N/c1-2-7-13-10-6-11-14(15-13)12-8-4-3-5-9-12/h2-6,8-9,11,13-15H,1,7,10H2
• InChI Key: XEDAFXCBQWHDQW-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1CC=CC(N1)C2=CC=CC=C2
• Molecular Formula: C14H17N
• Molecular Weight: 199.29 g/mol

Description

Synthesis Analysis

The synthesis of 2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine involves the reaction of triallylborane with pyridine, followed by treatment with methanol. The product results from the 1,2-addition of phenyllithium to pyridine, leading to the formation of trans-2-allyl-6-phenyl-1,2,3,6-tetrahydropyridine. The hydrochloride salt of this compound has been characterized by X-ray structural analysis.

Molecular Structure Analysis

The molecular structure of trans-2-allyl-6-phenyl-1,2,3,6-tetrahydropyridine has been established through X-ray crystallography. It features a six-membered ring containing the pyridine nitrogen and an allyl group. The compound’s hydrochloride form has also been studied, confirming its structure.

Chemical Reactions Analysis

• Electroreduction : Direct electroreduction of trans-2-allyl-6-phenyl-1,2,3,6-tetrahydropyridine in anhydrous DMF on a mercury cathode yields a mixture of trans- and cis-2-allyl-6-phenylpiperidine. The structure of the latter compound has been confirmed by 2D NOESY spectroscopy.

Scientific Research Applications

Electrochemical Reduction and Hydrogenation

The electrochemical reduction and hydrogenation of 2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine have been studied in various contexts. For example, Korotayeva et al. (1999) explored its electrocatalytic hydrogenation, yielding different derivatives such as trans-6-phenyl-2-propylpiperidine. This process involved electroreduction in anhydrous DMF on a mercury cathode, resulting in a mix of trans- and cis-2-allyl-6-phenylpiperidine. The study also discussed the mechanism of cis-isomer formation, contributing to the understanding of electrochemical transformations in organic compounds (Korotayeva et al., 1999).

Synthesis and Stereochemistry

Bubnov et al. (1998) developed a method for preparing unsymmetrical trans-2-allyl-6-alkyl(aryl)-1,2,3,6-tetrahydropyridines. The stereochemistry of these compounds was determined using two-dimensional NOE spectroscopy, illustrating the potential of 2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine in synthesizing complex organic structures (Bubnov et al., 1998).

Pharmacological Properties

Mateeva et al. (2005) discussed the role of the Tetrahydropyridine (THP) moiety, which includes 2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine, in various biologically active systems. Their research highlighted the synthesis and pharmacological properties of THP derivatives, underlining the significance of these compounds in drug discovery and structure-activity relationship studies (Mateeva et al., 2005).

Catalytic and Chemical Reactions

In a study by Korotaeva et al. (2003), selective electrocatalytic hydrogenation of trans-2-Allyl-6-methyl(allyl, phenyl)-1,2,3,6-tetrahydropyridines was achieved on nickel and copper cathodes. This research demonstrated the diversity in chemical reactions that can be performed using 2-Allyl-6-phenyl-1,2,3,6-tetrahydropyridine as a starting material, expanding its utility in synthetic chemistry (Korotaeva et al., 2003).